Cas no 1038366-24-3 (Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate)

• Product Name: Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate
• CAS No: 1038366-24-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5230182
• Update Time: 2025-06-20

Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate
• methyl3-amino-2-[(4-fluorophenyl)methyl]propanoate
• Methyl-3-amino-2-[(4-fluorophenyl)methyl]propanoate
• Benzenepropanoic acid, α-(aminomethyl)-4-fluoro-, methyl ester
• Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate

• Inchi： 1S/C11H14FNO2/c1-15-11(14)9(7-13)6-8-2-4-10(12)5-3-8/h2-5,9H,6-7,13H2,1H3
• InChI Key： JEOWTUWCYJLKCG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)OC)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate

Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate (CAS No. 1038366-24-3): A Comprehensive Overview

Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate, identified by its CAS number 1038366-24-3, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense interest among scientists and researchers. The structural uniqueness of Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate lies in its combination of an amino group, a carboxylate ester, and a fluorinated aromatic ring, which contributes to its multifaceted applications in drug discovery and molecular biology.

The chemical structure of Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate consists of a propanoate backbone modified with an amino substituent at the third carbon and a fluorophenylmethyl group at the second carbon. This arrangement not only imparts specific physicochemical properties but also enhances its potential as a pharmacophore. The presence of the fluorine atom, in particular, is noteworthy as fluorinated compounds often exhibit improved metabolic stability and binding affinity in biological targets.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their favorable pharmacokinetic profiles. Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate is no exception and has been explored for its potential in various therapeutic areas. One of the most promising applications is in the development of kinase inhibitors, where the fluorine atom can enhance interactions with the active site of enzymes. This has led to several studies investigating its efficacy in targeting diseases such as cancer and inflammatory disorders.

Recent research has highlighted the compound's role in modulating signaling pathways associated with cell proliferation and differentiation. Studies have shown that Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate can interact with specific protein targets, leading to altered cellular responses. For instance, its ability to inhibit certain kinases has been linked to reduced tumor growth in preclinical models. These findings have sparked further investigation into its potential as a lead compound for novel therapeutics.

The synthesis of Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom at the phenyl ring is particularly challenging due to its high reactivity and sensitivity to environmental factors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also open avenues for scalable production.

From a computational chemistry perspective, Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets at an atomic level. By leveraging computational tools, researchers can predict how this compound might behave within complex biological systems, thereby accelerating the drug discovery process. Such simulations have provided valuable insights into optimizing its structure for enhanced potency and selectivity.

The pharmacological profile of Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate is further enhanced by its solubility characteristics. Being an ester derivative, it exhibits good solubility in both aqueous and organic solvents, making it suitable for various formulation strategies. This property is crucial for developing drug delivery systems that can target specific tissues or organs with high efficiency.

In conclusion, Methyl 3-amino-2-[(4-fluorophenyl)methyl]propanoate (CAS No. 1038366-24-3) represents a promising candidate in pharmaceutical research due to its unique structural features and versatile biological activities. Its potential applications in kinase inhibition and modulation of cellular signaling pathways underscore its significance in developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a pivotal role in addressing unmet medical needs.